3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine
Overview
Description
3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine is a synthetic organic compound with a unique structure that includes an azetidine ring substituted with methoxy and methyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of 3,3-dimethoxypropionate as a precursor, which undergoes a series of reactions including alkylation and cyclization to form the azetidine ring .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.
Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents like lithium aluminum hydride for reduction. Substitution reactions may involve nucleophiles such as halides or amines.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction may produce alcohols.
Scientific Research Applications
3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.
Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream effects. The exact pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
3,3-Dimethoxypropionate: A precursor in the synthesis of the target compound.
Methyl 3,3-dimethoxypropionate: Another related compound with similar structural features.
Uniqueness
3,3-Dimethoxy-2-methyl-1-(2-methylpropyl)azetidine is unique due to its azetidine ring structure and specific substitution pattern, which confer distinct chemical and physical properties compared to other similar compounds.
Properties
CAS No. |
547753-59-3 |
|---|---|
Molecular Formula |
C10H21NO2 |
Molecular Weight |
187.28 g/mol |
IUPAC Name |
3,3-dimethoxy-2-methyl-1-(2-methylpropyl)azetidine |
InChI |
InChI=1S/C10H21NO2/c1-8(2)6-11-7-10(12-4,13-5)9(11)3/h8-9H,6-7H2,1-5H3 |
InChI Key |
LCJRVPZKHYOUNP-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(CN1CC(C)C)(OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
